Cas no 1160246-16-1 (3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1160246-16-1
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD10699090
• CID: 4682103
• Update Time: 2025-06-08

3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-ethyl-6-oxo-6,7-dihydro-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• SBB026852
• STK510262
• 3-cyclopropyl-2-ethyl-6-oxo-7-hydropyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid

• MDL： MFCD10699090
• Inchi： 1S/C12H13N3O3/c1-2-15-10(6-3-4-6)9-7(12(17)18)5-8(16)13-11(9)14-15/h5-6H,2-4H2,1H3,(H,17,18)(H,13,14,16)
• InChI Key： OASCOKZEWALBGO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C2C(N1)=NN(CC)C=2C1CC1

Computed Properties

• Exact Mass: 247.096
• Monoisotopic Mass: 247.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylic acid

Comprehensive Overview of 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1160246-16-1)

The compound 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1160246-16-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzymes and receptors due to its cyclopropyl and ethyl substituents, which enhance its binding affinity and metabolic stability.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics. The pyrazolo[3,4-b]pyridine scaffold, in particular, has gained attention for its versatility in medicinal chemistry. This compound's carboxylic acid functionality further expands its utility, enabling derivatization for improved solubility and bioavailability. Such properties align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and polar surface area.

From a synthetic perspective, 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid offers a challenging yet rewarding target for organic chemists. Its preparation often involves multi-step reactions, including cyclocondensation and selective functionalization. The cyclopropyl ring, known for its strain and conformational rigidity, introduces complexity but also contributes to the compound's unique pharmacological profile. These synthetic hurdles are frequently discussed in forums and publications focused on advanced organic synthesis.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals. The pyrazolo[3,4-b]pyridine moiety is found in several herbicides and fungicides, suggesting that derivatives of CAS No. 1160246-16-1 could be explored for crop protection. With the growing emphasis on sustainable agriculture, researchers are investigating eco-friendly alternatives, and this compound's structural features may offer advantages in terms of selectivity and environmental impact.

Analytical characterization of 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid typically involves techniques such as NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm the compound's identity, critical for regulatory compliance and reproducibility in research. The rise of high-throughput screening has further highlighted the importance of reliable analytical data, as even minor impurities can skew results in drug discovery campaigns.

In conclusion, 3-cyclopropyl-2-ethyl-6-oxo-2H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1160246-16-1) represents a promising candidate for multiple applications, from drug development to agrochemical innovation. Its structural complexity and functional groups make it a valuable building block for researchers aiming to address unmet medical and agricultural needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in heterocyclic chemistry and beyond.